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Compound of Interest

Compound Name:
1,2-O-Dilinoleoyl-3-O-Beta-D-

Galactopyranosylracglycerol

Cat. No.: B3026780 Get Quote

An In-depth Technical Guide to 1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol and its

Role in Plant Biology

This guide provides a comprehensive overview of 1,2-dilinoleoyl-3-O-(beta-d-

galactopyranosyl)-sn-glycerol, a significant galactolipid in plant biology. It is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its nomenclature, biochemical properties, and involvement in critical signaling pathways.

Nomenclature and Synonyms
1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol is a mouthful, and as such, a variety

of synonyms and abbreviations are used in scientific literature and chemical databases.

Understanding these is crucial for a comprehensive literature search.

Commonly, it is referred to as Monogalactosyldiacylglycerol (MGDG) with the specific acyl

chains denoted as MGDG (18:2/18:2), where "18:2" signifies the carbon number and number of

double bonds in the linoleoyl fatty acid chains.
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Type Name/Identifier

Systematic IUPAC Name

[(2S)-2-[(9Z,12Z)-octadeca-9,12-dienoyl]oxy-3-

[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxypropyl] (9Z,12Z)-

octadeca-9,12-dienoate[1]

Common Abbreviation 18:2-18:2-MGDG[1]

MGDG(18:2/18:2)

Other Chemical Names
1,2-di-(9Z,12Z-octadecadienoyl)-3-(beta-D-

galactosyl)-sn-glycerol[1]

1,2-dilinoleoyl-3-O-β-D-galactopyranosyl-sn-

glycerol

1,2-(9Z,12Z-octadecadienoyl)-3-O-beta-D-

galactosyl-sn-glycerol[1]

Monogalactosyldilinoleoylglycerol

Database Identifiers CHEBI:90506[1]

PubChem CID: 90657255[1]

Biochemical and Biophysical Properties
This galactolipid is a primary constituent of thylakoid membranes in plant chloroplasts, playing

a vital role in photosynthesis.[2][3] Thylakoid membranes are predominantly composed of

uncharged galactolipids, with MGDG accounting for approximately 50% of the total lipid

content.[2][3]
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Property Value/Range Organism/System Reference

Thylakoid Membrane

Composition

~50% MGDG, ~25-

30% DGDG, ~5-12%

SQDG, ~5-12% PG

Plants (general) [2][3]

Fatty Acid

Composition of

MGDG

Varies by species and

conditions. Often rich

in polyunsaturated

fatty acids like linoleic

acid (18:2) and α-

linolenic acid (18:3).

Undaria pinnatifida [4]

IC50 Value (related

compound)

21 µM (for 1,2-di-O-α-

linolenoyl-3-O-β-

galactosyl-sn-glycerol

as a superoxide

generation inhibitor)

Differentiated HL-60

cells
[5]

Role in Signaling Pathways
1,2-dilinoleoyl-3-O-(beta-d-galactopyranosyl)-sn-glycerol is not just a structural lipid; it is also a

key player in plant defense signaling, particularly in the biosynthesis of jasmonic acid and the

systemic acquired resistance (SAR) pathway.

Jasmonic Acid (JA) Biosynthesis
The polyunsaturated fatty acids, such as linoleic acid, esterified to the glycerol backbone of

MGDG serve as precursors for the synthesis of jasmonic acid, a critical hormone in plant

defense against herbivores and certain pathogens. An increased MGDG to DGDG

(digalactosyldiacylglycerol) ratio has been shown to be a primary cause of JA overproduction.

[6][7]
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MGDG (1,2-dilinoleoyl-3-O-β-D-galactosyl-sn-glycerol) Linoleic Acid (18:2)Lipase 13-Hydroperoxyoctadecatrienoic acid (13-HPOT)LOX

Lipoxygenase (LOX)

12-oxophytodienoic acid (OPDA)AOS, AOC

Allene Oxide Synthase (AOS)

Allene Oxide Cyclase (AOC)

Jasmonic Acid (JA)Reduction & β-oxidation

Pathogen Infection

Nitric Oxide (NO) Production

MGDG Metabolism

Azelaic Acid (AzA) & Glycerol-3-Phosphate (G3P) Biosynthesis

Long-Distance Signaling

Systemic Acquired Resistance (SAR) Induction
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Sample Preparation

Analysis Biological Investigation

Plant Material
(e.g., leaves)

Lipid Extraction

Thin-Layer Chromatography (TLC)
(Qualitative)

High-Performance Liquid Chromatography (HPLC)
(Quantitative)

Signaling Pathway Analysis
(e.g., Western Blot, qPCR)

Mass Spectrometry (MS)
(Structural Elucidation)

Functional Assays
(e.g., Pathogen resistance, Herbivory assays)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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galactopyranosyl)-sn-glycerol.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026780#synonyms-for-1-2-dilinoleoyl-3-o-beta-d-
galactopyranosyl-sn-glycerol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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